Cas no 399002-14-3 (6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide)

• Product Name: 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• CAS No: 399002-14-3
• MF: C₁₉H₁₈F₃N₃OS
• MW: 393.425933361053
• CID: 6051395
• PubChem ID: 3698056
• Update Time: 2025-07-14

6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• 8-oxo-N-(3-(trifluoromethyl)phenyl)-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide, 1,5,6,8-tetrahydro-8-oxo-N-[3-(trifluoromethyl)phenyl]-
• 399002-14-3
• SR-01000445754
• 6-oxo-N-[3-(trifluoromethyl)phenyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
• 6-oxo-N-[3-(trifluoromethyl)phenyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• F0836-0019
• 8-oxo-N-(3-(trifluoromethyl)phenyl)-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide
• SR-01000445754-1
• AKOS001633210

• Inchi： 1S/C19H18F3N3OS/c20-19(21,22)14-3-1-4-15(8-14)23-18(27)24-9-12-7-13(11-24)16-5-2-6-17(26)25(16)10-12/h1-6,8,12-13H,7,9-11H2,(H,23,27)
• InChI Key： JOQPWAFSGVNXBP-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(C(NC2=CC=CC(C(F)(F)F)=C2)=S)C1

Computed Properties

• Exact Mass: 393.11226787g/mol
• Monoisotopic Mass: 393.11226787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 540.8±60.0 °C(Predicted)
• pka: 13.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide

Introduction to 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide (CAS No. 399002-14-3)

6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide, identified by its CAS number 399002-14-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This tricyclic heterocyclic molecule incorporates a variety of functional groups, including an oxo group, a trifluoromethyl-substituted phenyl ring, and a thioamide moiety, which contribute to its distinct chemical properties and reactivity.

The compound belongs to the class of diazatricyclic structures, which are known for their structural complexity and potential as scaffolds for drug discovery. The presence of multiple rings and heteroatoms in its molecular framework suggests that it may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation in the development of novel therapeutic agents.

6-Oxo-N-3-(trifluoromethyl)phenyl is a key pharmacophore within this molecule, where the oxo group and the electron-withdrawing trifluoromethyl substituent on the phenyl ring can modulate the electronic properties of the molecule. These features are particularly relevant in medicinal chemistry, as they can influence binding affinity and selectivity when interacting with biological targets such as enzymes or receptors.

The tricyclo7.3.1.0^2,7trideca core of the compound introduces significant steric constraints, which can be both a challenge and an opportunity in drug design. On one hand, these constraints may limit the compound's ability to fit into certain binding pockets; on the other hand, they can also enhance binding specificity by excluding non-target molecules with less complementary shapes.

The 11-carbothioamide functionality at the end of the molecular chain adds another layer of complexity and potential reactivity. Thioamides are known to participate in various chemical transformations, including nucleophilic additions and condensation reactions, which can be exploited in synthetic chemistry to further modify or derivatize the molecule.

In recent years, there has been growing interest in tricyclic compounds due to their structural rigidity and ability to mimic natural product scaffolds. The diazatricyclic structures, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer and infectious disorders. The unique combination of functional groups in 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide positions it as a valuable candidate for further exploration in this area.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The presence of multiple pharmacophoric elements suggests that it may interact with multiple targets or exhibit dual functionality, which is often desirable in modern drug design strategies aimed at maximizing therapeutic efficacy while minimizing side effects.

The trifluoromethyl group, a common feature in many bioactive molecules, is known to enhance metabolic stability and binding affinity through its ability to increase lipophilicity and electronic effects. Its presence in this compound may contribute to its stability under physiological conditions and improve its bioavailability upon administration.

The thioamide moiety is another important feature that warrants further investigation. Thioamides have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The reactivity of thioamides allows for facile derivatization through various synthetic routes, making them versatile building blocks for medicinal chemistry.

In terms of synthetic accessibility, 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide presents both challenges and opportunities for synthetic chemists. While its complex tricyclic core may require advanced synthetic techniques for preparation, the presence of well-defined functional groups offers multiple points for intervention during synthesis or derivatization.

The compound's potential applications extend beyond traditional small-molecule drug discovery into areas such as chemical biology and mechanism-based inhibition studies. Its unique structure makes it an attractive tool for probing biological pathways and understanding how specific molecular features influence biological activity.

Diazatricyclic compounds, like 6-oxo-N-3-(trifluoromethyl)phenyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-diene-11-carbothioamide, have been shown to exhibit promising results in preclinical studies targeting various diseases. The structural rigidity provided by the tricyclic framework enhances binding specificity, while the diverse functional groups offer opportunities for modulating activity through structural optimization.

The growing body of research on tricyclic heterocycles underscores their importance as privileged scaffolds in drug discovery, with compounds like 6-Oxo-N-3-(trifluoromethyl)phenyl demonstrating significant potential across multiple therapeutic areas.

In conclusion, 6-oxy N 3 trifluoromethyl phenyl 7 11 diazatricyclo 73 10 02 27 trideca 24 diene 11 carbothioamide (CAS No 399002 14 3) represents a structurally complex and functionally rich molecule with substantial potential for further exploration in medicinal chemistry Its unique combination of pharmacophoric elements positions it as an attractive candidate for developing novel therapeutic agents The continued study of such compounds will undoubtedly contribute to our understanding of disease mechanisms and provide new opportunities for treating challenging medical conditions.